![molecular formula C14H11F2NOS B5181693 N-(3-fluorophenyl)-2-[(4-fluorophenyl)thio]acetamide](/img/structure/B5181693.png)
N-(3-fluorophenyl)-2-[(4-fluorophenyl)thio]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-fluorophenyl)-2-[(4-fluorophenyl)thio]acetamide, also known as FFA, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a thioamide derivative that has been synthesized through various methods and has been found to exhibit promising biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N-(3-fluorophenyl)-2-[(4-fluorophenyl)thio]acetamide involves the inhibition of various signaling pathways, including the PI3K/Akt and MAPK pathways. This compound has been found to induce apoptosis in cancer cells by activating the caspase cascade and inhibiting anti-apoptotic proteins. Additionally, this compound has been shown to inhibit cell proliferation by inducing cell cycle arrest at the G1 phase.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects, including the inhibition of tumor growth, induction of apoptosis, inhibition of cell proliferation, and anti-inflammatory and anti-oxidant effects. These effects have been attributed to the inhibition of various signaling pathways and the modulation of gene expression.
Advantages and Limitations for Lab Experiments
N-(3-fluorophenyl)-2-[(4-fluorophenyl)thio]acetamide has several advantages for lab experiments, including its high purity, stability, and solubility in various solvents. However, this compound also has limitations, including its potential toxicity and the need for further studies to determine its optimal dosage and administration route.
Future Directions
There are several future directions for the research of N-(3-fluorophenyl)-2-[(4-fluorophenyl)thio]acetamide, including the evaluation of its therapeutic potential in various cancer types, the optimization of its dosage and administration route, and the development of this compound analogs with improved efficacy and safety profiles. Additionally, further studies are needed to elucidate the molecular mechanisms underlying the anti-cancer, anti-inflammatory, and anti-oxidant effects of this compound.
Synthesis Methods
N-(3-fluorophenyl)-2-[(4-fluorophenyl)thio]acetamide has been synthesized through various methods, including the reaction of 3-fluoroaniline with 4-fluorobenzyl mercaptan, followed by the reaction of the resulting intermediate with acetyl chloride. Another synthesis method involves the reaction of 3-fluoroaniline with 4-fluorobenzyl mercaptan, followed by the reaction of the resulting intermediate with acetic anhydride. These methods have been found to yield high purity this compound.
Scientific Research Applications
N-(3-fluorophenyl)-2-[(4-fluorophenyl)thio]acetamide has been extensively studied for its potential therapeutic applications, particularly in the field of cancer research. It has been found to exhibit anti-cancer properties by inducing apoptosis and inhibiting cell proliferation. Additionally, this compound has been shown to have anti-inflammatory and anti-oxidant effects, making it a potential therapeutic agent for various inflammatory and oxidative stress-related diseases.
properties
IUPAC Name |
N-(3-fluorophenyl)-2-(4-fluorophenyl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11F2NOS/c15-10-4-6-13(7-5-10)19-9-14(18)17-12-3-1-2-11(16)8-12/h1-8H,9H2,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XFSHOUNLXGXSBL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)NC(=O)CSC2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11F2NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.